N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-methylpropanamide
• InChI: InChI=1S/C19H28N2O3/c1-12(2)10-21-15-8-7-14(20-17(22)13(3)4)9-16(15)24-11-19(5,6)18(21)23/h7-9,12-13H,10-11H2,1-6H3,(H,20,22)
• InChI Key: SHGDCJINGVVWML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)C(C)C)OCC(C1=O)(C)C
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide is a useful research compound. Its molecular formula is C19H28N2O3 and its molecular weight is 332.444. The purity is usually 95%.
BenchChem offers high-quality N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymeric and Nanoparticle Carrier Systems

Research on compounds with complex structures like "N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide" often explores their potential as bioactive compounds. For example, studies on polymeric and solid lipid nanoparticles for sustained release of fungicides in agricultural applications have shown the potential of using advanced carrier systems to enhance the delivery and efficacy of bioactive compounds, suggesting similar applications could be explored for the compound (Campos et al., 2015).

Enantioselective Synthesis

The enantioselective synthesis of complex molecules, including their metabolites, is a critical area of research that could be applicable. For instance, the study on enantioselective synthesis of vasopressin V2 receptor antagonist OPC-31260 metabolites via lipase-catalyzed transesterification demonstrates advanced synthetic techniques that could potentially be applied to synthesize and study the metabolites of "N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide" (Matsubara et al., 2000).

Novel Polycyclic Systems

The creation of novel polycyclic systems containing complex structures, such as the study on a new polycyclic system containing the 1,4-benzodiazepine and isoindolinone fragments, illustrates the potential for innovative drug design and synthesis that could involve compounds with similar complexity (Ukhin et al., 2011).

Polymorphism in Drug Compounds

Research on polymorphism, such as the contrasting polymorphism of related small molecule drugs guided by computed crystal energy landscape analysis, highlights the importance of understanding solid-state forms for drug development. This area could be relevant for optimizing the physical properties of "N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)isobutyramide" for potential applications (Braun et al., 2014).